(2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(5-methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C14H11NO4/c1-10-5-6-13(19-10)7-8-14(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3/b8-7+
• InChI Key: LPHUZSXUUIYZIZ-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol

Description

“(2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one” is a chemical compound with the molecular formula C14H11NO4. It has a molecular weight of 257.24.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 257.24. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis and Structural Characterization

Chalcones are synthesized through a variety of chemical reactions, including Claisen-Schmidt condensation, which is widely used to form the chalcone backbone by condensing acetophenones with benzaldehydes. These compounds are often characterized using techniques such as nuclear magnetic resonance spectroscopy, X-ray crystallography, and Fourier-transform infrared spectroscopy to establish their structural configurations and study their molecular interactions within crystals (Kariuki et al., 2022).

Electrochemical and Corrosion Inhibition Studies

Some chalcone derivatives have been investigated for their electrochemical properties and potential as corrosion inhibitors. For instance, studies have shown that certain biphenyl chalcone derivatives can effectively inhibit the corrosion of mild steel in acidic media. These findings suggest their utility in protecting metals from corrosion, a significant concern in industrial applications (Baskar et al., 2012).

Photophysical Properties and Solvatochromism

Chalcone derivatives exhibit interesting photophysical properties, including fluorescence and solvatochromism, which are influenced by the solvent's polarity. This behavior is attributed to intramolecular charge transfer interactions, making these compounds suitable for studying solvent effects on photophysical properties and potentially for developing fluorescence-based sensors (Kumari et al., 2017).

Nonlinear Optical (NLO) Properties

Chalcones have garnered attention for their nonlinear optical properties, which are crucial for applications in photonics and optoelectronics. Research into chalcone derivatives has revealed their potential for use in optical limiting, optical switching, and as materials for electro-optic modulators. The structure-property relationship, particularly the donor-acceptor configuration, plays a significant role in enhancing their NLO properties (Valverde et al., 2018).